Odd‑Carbon Polymorphism Drives Stable β‑Phase Ground State Absent in C18 and C20 Alcohols
X‑ray powder diffraction and DSC analysis of four homologous n‑alkanols reveals that 1‑nonadecanol (C19, odd) exhibits the monoclinic β‑phase as its thermodynamically stable form at room temperature, whereas the even‑carbon analogs 1‑octadecanol (C18) and 1‑eicosanol (C20) adopt the γ‑phase as their stable ground state. All compounds transform to a monoclinic rotator phase R′IV a few degrees below their respective melting points; however, only the even‑chain alcohols can be quenched from the melt to produce a metastable β‑form that is isostructural with the native β‑phase of the odd‑chain alcohols [1][2]. This parity‑driven divergence in stable polymorph identity is a first‑order structural distinction that cannot be replicated by blending even‑chain analogs.
| Evidence Dimension | Stable room‑temperature polymorph identity |
|---|---|
| Target Compound Data | β‑phase (monoclinic) |
| Comparator Or Baseline | 1‑Octadecanol (C18): γ‑phase (monoclinic); 1‑Eicosanol (C20): γ‑phase (monoclinic) |
| Quantified Difference | Qualitative: β vs γ; quantitative unit‑cell parameters, transition temperatures, and enthalpies reported in the primary study |
| Conditions | X‑ray powder diffraction, DSC, Raman scattering, and IR spectroscopy; room temperature to above melting |
Why This Matters
The distinct stable polymorph directly affects solid‑state reactivity, crystal habit, thermal energy storage performance, and formulation behavior, making 1‑nonadecanol the mandatory choice when β‑phase packing or an odd‑chain rotator‑phase window is required.
- [1] Ventolà, L.; Ramírez, M.; Calvet, T.; Solans, X.; Cuevas-Diarte, M. A.; Negrier, P.; Mondieig, D.; van Miltenburg, J. C.; Oonk, H. A. J. Polymorphism of N-Alkanols: 1-Heptadecanol, 1-Octadecanol, 1-Nonadecanol, and 1-Eicosanol. Chem. Mater. 2002, 14 (2), 508–517. View Source
- [2] Ventolà, L.; Calvet, T.; Cuevas-Diarte, M. A.; Ramírez, M.; Oonk, H. A. J.; Mondieig, D.; Negrier, P. Polymorphism of N-Alkanols: 1-Heptadecanol, 1-Octadecanol, 1-Nonadecanol, and 1-Eicosanol. Chem. Mater. 2002, 14 (2), 508–517. Figshare Collection, 2016. View Source
